9-Formyl-9H-fluorene-2,7-dicarboxylic acid

• CAS RN: 917615-52-2
• Molecular Formula: C16H10O5
• Molecular Weight: 282.25 g/mol
• IUPAC Name: 9-formyl-9H-fluorene-2,7-dicarboxylic acid
• InChI: InChI=1S/C16H10O5/c17-7-14-12-5-8(15(18)19)1-3-10(12)11-4-2-9(16(20)21)6-13(11)14/h1-7,14H,(H,18,19)(H,20,21)
• InChI Key: AWYJZRYFESNGPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)C(C3=C2C=CC(=C3)C(=O)O)C=O

Description

9-Formyl-9H-fluorene-2,7-dicarboxylic acid is a useful research compound. Its molecular formula is C16H10O5 and its molecular weight is 282.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a Parr hydrogenation bottle (Parr Instrument Company, Moline Ill.) was dissolved 9-formyl-2,7-fluorenedicarboxylic acid dibenzyl ester (3.0 g, 0.0061 mol) in THF anh. (350 mL). After careful addition of 20% Pd/C (wet with 50% water) 20% by weight (600 mg), the Parr bottle was evacuated/filled 3 times on a Parr apparatus to ensure hydrogen atmosphere. The suspension was shaken under 20-30 psi hydrogen gas for approximately 60 hours and then the remaining hydrogen was removed at reduced pressure. The suspension was filtered over a bed of celite, rinsed with additional THF and evaporated. 1H-NMR (d6-DMSO): δ (ppm) 9.0 (s, 1H, Ar); 8.5-8.1 (m, 6H, Ar).